Cas no 2763755-16-2 (1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride)

• Product Name: 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride
• CAS No: 2763755-16-2
• MF: C₁₂H₁₇Cl₂F₃N₂O
• MW: 333.177391767502
• CID: 5854623
• PubChem ID: 165984020
• Update Time: 2025-06-27

1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37339920
• 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride
• 2763755-16-2
• 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride

• Inchi： 1S/C12H15F3N2O.2ClH/c13-12(14,15)18-11-3-1-10(2-4-11)17-6-5-9(7-16)8-17;;/h1-4,9H,5-8,16H2;2*1H
• InChI Key： AFSMQRYSOBZPOP-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(OC1C=CC(=CC=1)N1CCC(CN)C1)(F)F

Computed Properties

• Exact Mass: 332.0670030g/mol
• Monoisotopic Mass: 332.0670030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride

1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2763755-16-2, known as 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride, has garnered significant attention in the fields of pharmaceutical chemistry and drug discovery. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound, which is widely used in the development of various bioactive molecules. The presence of the trifluoromethoxy group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a promising candidate for exploring novel therapeutic applications.

Recent studies have highlighted the potential of pyrrolidine derivatives in modulating various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug candidates. Researchers have demonstrated that this compound exhibits potent activity in vitro against several disease models, particularly in the areas of neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This approach not only streamlines the manufacturing process but also aligns with the growing trend of sustainable chemistry practices in the pharmaceutical industry.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. Data indicate that it possesses favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. Additionally, preliminary toxicity studies suggest that this compound has a relatively low toxicity profile, making it a viable candidate for further clinical development.

One of the most exciting developments involving this compound is its potential application in targeting neurotrophic factors. Recent research has shown that it can modulate the activity of specific receptors involved in neuronal plasticity and repair. This finding opens up new avenues for treating conditions such as Alzheimer's disease and stroke, where neurotrophic support is critical for recovery.

Furthermore, dihydrochloride salts like this one are often preferred in pharmaceutical formulations due to their superior solubility and stability compared to their free base counterparts. The dihydrochloride form ensures consistent dosing and enhances bioavailability, which are crucial factors for successful drug delivery.

In conclusion, 1-{1-[4-(Trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride represents a promising lead compound with diverse applications in drug discovery. Its unique chemical structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for advancing therapeutic interventions across multiple disease areas. As research continues to unfold, this compound is expected to play a pivotal role in shaping the future of medicinal chemistry.